5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(1-methyl-3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one

Specification

• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 5-imino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(4-phenylbutan-2-yl)-2H-pyrrol-3-ol
• Standard InChI: InChI=1S/C24H25N3O2S/c1-16(8-9-17-6-4-3-5-7-17)27-14-21(28)22(23(27)25)24-26-20(15-30-24)18-10-12-19(29-2)13-11-18/h3-7,10-13,15-16,25,28H,8-9,14H2,1-2H3
• Standard InChI Key: DBEDFVBZZHBPAX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)N2CC(=C(C2=N)C3=NC(=CS3)C4=CC=C(C=C4)OC)O

Introduction

The compound 5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(1-methyl-3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one is a complex organic molecule characterized by its intricate structure, which includes an amino group, a thiazole ring, and a pyrrolone ring. This compound belongs to the class of thiazole derivatives, known for their diverse biological activities. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, often involved in various biochemical interactions.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. A common approach includes the condensation of specific aldehydes and amines to form the desired structure. Optimizing reaction conditions such as temperature, solvent choice, and reaction time is crucial for maximizing yield and purity. Industrial production could benefit from continuous flow reactors and green chemistry principles to enhance efficiency and reduce environmental impact.

Biological Activities and Applications

Compounds with similar structures have garnered interest due to their potential biological activities. These include interactions with various enzymes and receptors, which are essential for understanding their mechanisms of action and potential therapeutic effects. Preliminary studies suggest that these compounds may exhibit diverse biological activities, potentially leading to applications in medicinal chemistry and pharmacological research.

Research Findings and Future Directions

While specific research findings on 5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(1-methyl-3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one are not available, compounds with similar structures are of great interest for further structure optimization and in-depth studies. These studies often involve molecular docking to evaluate potential inhibitory activities against specific enzymes, such as 5-lipoxygenase (5-LOX).